2-Bromo-6-fluorophenylacetylene
Overview
Description
2-Bromo-6-fluorophenylacetylene is a chemical compound with the IUPAC name 1-bromo-2-ethynyl-3-fluorobenzene . It has a molecular weight of 199.02 g/mol . It is a structural isomer of 2-fluoro-6-bromophenylacetylene.
Molecular Structure Analysis
The InChI code for 2-Bromo-6-fluorophenylacetylene is1S/C8H4BrF/c1-2-6-7(9)4-3-5-8(6)10/h1,3-5H . This indicates that the molecule consists of a bromine atom and a fluorine atom attached to a phenyl ring, with an acetylene group attached to the ring. Chemical Reactions Analysis
While specific reactions involving 2-Bromo-6-fluorophenylacetylene are not mentioned in the search results, a related compound, 2-fluorophenylacetylene, has been used in copper-promoted hydration reactions to synthesize benzo[b]furan and benzo[b]thiophene derivatives .Physical And Chemical Properties Analysis
2-Bromo-6-fluorophenylacetylene is a liquid at ambient temperature . Unfortunately, other physical and chemical properties such as boiling point, melting point, and solubility were not found in the search results.Scientific Research Applications
Organic Synthesis
2-Bromo-6-fluorophenylacetylene is a valuable building block in organic synthesis. It is used to construct complex molecules through various reactions, including coupling reactions and annulations . For instance, it can be utilized to synthesize benzofuran derivatives, which are crucial in developing pharmaceuticals and agrochemicals due to their biological activities .
Pharmaceutical Research
In the pharmaceutical industry, 2-Bromo-6-fluorophenylacetylene serves as a precursor for the synthesis of various drugs. It has been involved in the preparation of biologically active benzofuran derivatives with potential anticancer properties . These compounds have shown efficacy in inhibiting cancer cell growth, highlighting the compound’s role in developing new therapeutic agents.
Material Science
The compound’s utility extends to material science, where its derivatives are used to create novel materials with specific properties. For example, the hydration and annulation reactions of 2-Bromo-6-fluorophenylacetylene derivatives can lead to the formation of benzo[b]furan and benzo[b]thiophene derivatives, which are important in creating structurally significant scaffolds .
Chemical Engineering
In chemical engineering, 2-Bromo-6-fluorophenylacetylene is used to develop efficient methodologies for synthesizing complex heterocycle skeletons. These heterocycles are ubiquitous in natural and bioactive products, making the compound essential for advancing chemical manufacturing processes .
Biochemistry
The biochemistry field benefits from 2-Bromo-6-fluorophenylacetylene through its role in neutron capture therapy (BNCT). Boronic esters derived from the compound could potentially serve as boron-carriers, which are crucial for the selective accumulation of boron in malignant cells for cancer treatment .
Safety and Hazards
2-Bromo-6-fluorophenylacetylene is classified as harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
1-bromo-2-ethynyl-3-fluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrF/c1-2-6-7(9)4-3-5-8(6)10/h1,3-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCOHFBNWXVQMPF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=C(C=CC=C1Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-6-fluorophenylacetylene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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